2-(Azidomethyl)-5-(2-chlorophenyl)oxazole

• IUPAC Name: 2-(azidomethyl)-5-(2-chlorophenyl)-1,3-oxazole
• InChI: InChI=1S/C10H7ClN4O/c11-8-4-2-1-3-7(8)9-5-13-10(16-9)6-14-15-12/h1-5H,6H2
• InChI Key: JSHJOKZPYJHGNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN=C(O2)CN=[N+]=[N-])Cl
• Molecular Formula: C10H7ClN4O
• Molecular Weight: 234.64 g/mol
• CAS No.: 2098091-69-9

Description

2-(Azidomethyl)-5-(2-chlorophenyl)oxazole is a research chemical compound. It has a molecular weight of 234.64 g/mol and a molecular formula of C10H7ClN4O.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the Canonical SMILES: C1=CC=C(C(=C1)C2=CN=C(O2)CN=[N+]=[N-])Cl.

Chemical Reactions Analysis

The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole. Two predicted mechanisms have been reported for the 1,3-dipolar cycloaddition.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 234.64 g/mol and a molecular formula of C10H7ClN4O. It is a stable compound.

Scientific Research Applications

Synthesis and Reactivity

Oxazoles, including derivatives similar to 2-(Azidomethyl)-5-(2-chlorophenyl)oxazole, are valuable scaffolds in organic chemistry. They serve as intermediates in the synthesis of more complex molecules due to their reactivity and ability to undergo various substitution reactions. For instance, the synthesis of extended oxazoles demonstrates the utility of halomethyl-oxazole compounds in preparing alkylamino-, alkylthio-, and alkoxy-(methyl) oxazoles, showcasing their versatility as synthetic intermediates (Patil & Luzzio, 2016). Additionally, the development of a continuous multistep synthesis process for 2-(azidomethyl)oxazoles from vinyl azides highlights the advancements in efficient production techniques for these compounds (Rossa et al., 2018).

Biological Activities

Oxazole derivatives are explored for their potential biological activities. Synthesis and molecular docking studies of new oxazole clubbed pyridyl-pyrazolines have shown anticancer and antimicrobial activities, underlining the significance of oxazole motifs in the development of new therapeutic agents (Katariya et al., 2021). Furthermore, the synthesis of optically pure 2-azido-1-arylethanols and their conversion to triazole-containing beta-blocker analogues employing click chemistry reveal the role of azido-oxazoles in the creation of compounds with potential biological activity (Ankati et al., 2008).

Material Science and Photophysics

Oxazoles are also relevant in material science, where their fluorescent properties are of interest. The synthesis of fluorescent trisubstituted oxazoles via a facile tandem reaction showcases the potential of oxazoles in the development of new materials with desirable optical properties (Xie et al., 2017).